1-(1,3-benzothiazol-2-yl)-N-[(4-chlorophenyl)methyl]piperidine-4-carboxamide

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-N-[(4-chlorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H20ClN3OS/c21-16-7-5-14(6-8-16)13-22-19(25)15-9-11-24(12-10-15)20-23-17-3-1-2-4-18(17)26-20/h1-8,15H,9-13H2,(H,22,25)
• InChI Key: KEUZHJPVYIHTCN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=C(C=C2)Cl)C3=NC4=CC=CC=C4S3
• Molecular Formula: C20H20ClN3OS
• Molecular Weight: 385.9 g/mol

Description

1-(1,3-benzothiazol-2-yl)-N-[(4-chlorophenyl)methyl]piperidine-4-carboxamide is a synthetic compound that has shown potential in scientific research as a tool for studying various biochemical and physiological processes. The compound is also known as BZP and has been synthesized using various methods.

Mechanism of Action

BZP acts by binding to specific receptors in the central nervous system, including the dopamine D2 receptor and the serotonin transporter. This binding leads to the inhibition of neurotransmitter uptake and the modulation of neuronal activity. The exact mechanism of action of BZP is still being studied, and further research is needed to fully understand its effects.
Biochemical and Physiological Effects:
BZP has been shown to have several biochemical and physiological effects, including the modulation of neurotransmitter levels and the regulation of neuronal activity. Studies have also shown that BZP can affect the levels of various hormones, including cortisol and testosterone. The compound has also been shown to have an impact on immune function, with some studies suggesting that it can modulate cytokine production.

Advantages and Limitations for Lab Experiments

One of the advantages of using BZP in lab experiments is its potency and selectivity for specific receptors. This makes it a useful tool for studying specific physiological and biochemical processes. However, one of the limitations of using BZP is the potential for off-target effects, which can complicate the interpretation of results.

Future Directions

Further research is needed to fully understand the mechanism of action of BZP and its effects on various physiological and biochemical processes. Future studies could focus on the development of more selective BZP analogs, as well as the investigation of its potential therapeutic applications. Additionally, research could explore the use of BZP in the study of other neurotransmitter systems and the potential for its use in the treatment of various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of BZP involves the use of several chemical reagents and procedures. One of the commonly used methods involves the reaction of 2-aminobenzothiazole with p-chlorobenzyl chloride in the presence of triethylamine to form the intermediate compound. The intermediate is then reacted with piperidine-4-carboxylic acid to yield the final product, BZP.

Scientific Research Applications

BZP has been used in scientific research to study various physiological and biochemical processes. One of the applications of BZP is in the study of the central nervous system. Studies have shown that BZP can act as a potent antagonist of the dopamine D2 receptor, which is involved in the regulation of movement and behavior. BZP has also been shown to have an inhibitory effect on the reuptake of serotonin, a neurotransmitter that plays a role in mood regulation.